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Compound of Interest

Compound Name: Atl-801

Cat. No.: B1665307 Get Quote

For Immediate Reference: This document outlines the essential procedures for the safe and

compliant disposal of Atl-801, a selective A2B receptor antagonist used in research.

Adherence to these guidelines is critical to ensure personnel safety and environmental

protection.

Researchers and laboratory personnel must handle the disposal of Atl-801 with the utmost

care, following established safety protocols for chemical waste. The information provided here

is intended to supplement, not replace, institutional and regulatory guidelines. Always consult

your institution's Environmental Health and Safety (EHS) department for specific requirements.

Waste Characterization and Segregation
Proper characterization of waste containing Atl-801 is the first step in its safe disposal. As a

potent research chemical, all materials that have come into contact with Atl-801 should be

considered hazardous waste.

Table 1: Atl-801 Waste Segregation
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Waste Stream Description Disposal Container

Solid Waste

Contaminated personal

protective equipment (PPE)

such as gloves and lab coats,

weigh boats, pipette tips, and

any other solid materials that

have come into direct contact

with Atl-801.

Labeled, sealed, and puncture-

resistant hazardous waste

container.

Liquid Waste

Unused or expired solutions of

Atl-801, solvents used for

cleaning contaminated

glassware, and any other liquid

mixtures containing the

compound.

Labeled, sealed, and

chemically compatible

hazardous waste container.

Avoid mixing with incompatible

waste streams.

Sharps Waste

Needles, syringes, or any other

sharp objects contaminated

with Atl-801.

Labeled, puncture-proof

sharps container.

Disposal Workflow
The following diagram outlines the logical workflow for the proper disposal of Atl-801 waste.
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Caption: Logical workflow for the disposal of Atl-801.

Experimental Protocol: Decontamination of
Glassware
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This protocol details the steps for decontaminating glassware that has been in contact with Atl-
801.

Initial Rinse: Triple rinse the glassware with a suitable organic solvent in which Atl-801 is

soluble. The choice of solvent should be based on the experimental conditions and should

be collected as hazardous liquid waste.

Detergent Wash: Wash the rinsed glassware with a laboratory-grade detergent and warm

water.

Final Rinse: Rinse the glassware thoroughly with deionized water.

Drying: Allow the glassware to air dry or place it in a drying oven.

Verification (Optional): For critical applications, a final rinse with a clean solvent can be

collected and analyzed (e.g., by HPLC) to ensure no residual Atl-801 remains. This rinse

should also be disposed of as hazardous waste.

To cite this document: BenchChem. [Proper Disposal of Atl-801: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665307#atl-801-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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